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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzyl bromide

Cat. No.: B133168 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2-fluorobenzyl bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety

precautions, handling procedures, and emergency responses related to 3-Chloro-2-
fluorobenzyl bromide (CAS RN: 85070-47-9).

Hazard Identification and Classification
3-Chloro-2-fluorobenzyl bromide is classified as a hazardous substance requiring careful

handling. The primary dangers include severe skin and eye damage, respiratory irritation,

potential genetic defects, and corrosivity to metals.[1][2]

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

Corrosive to metals Category 1
H290: May be corrosive to

metals.[1]

Skin corrosion Sub-category 1B
H314: Causes severe skin

burns and eye damage.[1]

Serious eye damage Category 1
H318: Causes serious eye

damage.[1]

Germ cell mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Signal Word: Danger[1]

Hazard Pictograms:

Corrosion (GHS05)

Health Hazard (GHS08)

Exclamation Mark (GHS07)

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3-Chloro-2-fluorobenzyl bromide
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Property Value Source

Chemical Formula C₇H₅BrClF [3][4]

Molecular Weight 223.47 g/mol [3][4]

Appearance

White or Colorless to Light

yellow to Light orange powder

to lump to clear liquid

[5]

Melting Point <35°C [6]

Boiling Point 230.0 ± 25.0 °C at 760 mmHg [6]

Flash Point 92.9 ± 23.2 °C [6]

Density 1.7 ± 0.1 g/cm³ [6]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Engineering Controls
Ventilation: Handle the product only in a well-ventilated area, preferably within a closed

system or under a local exhaust ventilation system (fume hood) to prevent the dispersion of

dust or vapors.[1][7][8]

Safety Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[9]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling this substance.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

Causes serious eye damage.

[10]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) and

protective clothing.

Causes severe skin burns.[3]

Respiratory Protection

A dustproof gas mask or a self-

contained breathing apparatus

(SCBA) should be used,

especially if dust or aerosols

are generated or ventilation is

inadequate.[1]

May cause respiratory

irritation.[1]

Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][5]

Avoid contact with skin, eyes, and clothing.[1][8]

Do not breathe dust, fumes, gas, mist, or vapors.[3][5]

Wash hands and face thoroughly after handling.[1][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Keep the substance away from incompatible materials such as bases, strong oxidizing

agents, alcohols, amines, and metals.

Storage Conditions
Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

The container should be corrosion-resistant with a resistant inner liner.[5]
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It is recommended to store the substance under an inert gas atmosphere.[1][9]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 4: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or has stopped, provide artificial respiration.

Immediately call a POISON CENTER or doctor.

[1][5]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin thoroughly with plenty of water.

Wash contaminated clothing before reuse.

Immediately call a POISON CENTER or doctor.

[1][5]

Eye Contact

Rinse cautiously with water for several minutes.

If present, remove contact lenses if it is easy to

do so. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Immediately call a

POISON CENTER or doctor.[1][3]

Firefighting Measures
Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO₂).

[1]

Special Hazards: Decomposition during a fire may generate poisonous fumes.
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Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear. Evacuate personnel to a safe area and, if possible, remove undamaged

containers from the fire zone.[1]

Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel. Wear appropriate PPE as

described in Section 3.2. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, groundwater, or water

courses.[1]

Containment and Cleanup: Absorb the spillage with inert material (e.g., sand, dry earth,

sawdust). Collect the material into a suitable, closed container for disposal.

Toxicological Information and Experimental
Protocols
Summary of Toxicological Effects

Acute Effects: Causes severe burns to the skin and eyes upon contact and may cause

respiratory irritation if inhaled.[1]

Chronic Effects: 3-Chloro-2-fluorobenzyl bromide is suspected of causing genetic defects

based on its classification (Germ cell mutagenicity, Category 2).[1] The assessment suggests

it may induce heritable mutations in human germ cells.[1]

Other Data: There is no information available regarding carcinogenicity, reproductive toxicity,

or specific target organ toxicity from repeated exposure in the reviewed safety data sheets.

[1]

Experimental Protocols
The available safety data sheets and technical documents do not provide detailed experimental

methodologies for the cited toxicological assessments. The classifications are based on

standardized criteria (e.g., Regulation (EC) No 1272/2008), but the underlying study reports are

not included in these resources.
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Disposal Considerations
The disposal of 3-Chloro-2-fluorobenzyl bromide and its containers must be conducted in

accordance with all applicable local, regional, and national regulations. The material should be

disposed of at an approved waste disposal plant.[5] Do not allow the chemical to enter the

environment.[3]

Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 3-Chloro-2-
fluorobenzyl bromide, from initial assessment to emergency response.
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1. Planning & Preparation

2. Handling & Storage

3. Emergency Response

Risk Assessment
(Review SDS, Identify Hazards)

Implement Controls
(Ventilation, Emergency Equipment)

Select & Inspect PPE
(Gloves, Goggles, Lab Coat, Respirator)

Safe Handling Procedures
(Use Fume Hood, Avoid Contact)

Proper Storage
(Cool, Dry, Ventilated, Locked, Inert Gas)

Personal Exposure
(First Aid: Skin, Eyes, Inhalation)

Fire
(Use CO2/Dry Chemical, Evacuate)

Waste Disposal
(Approved Waste Stream)

Accidental Release
(Evacuate, Contain, Clean)

Click to download full resolution via product page

Caption: Safety and Handling Workflow for 3-Chloro-2-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. chemicalbook.com [chemicalbook.com]

3. 3-Chloro-2-fluorobenzyl Bromide | 85070-47-9 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. 3-Chloro-2-fluorobenzyl bromide | CAS#:85070-47-9 | Chemsrc [chemsrc.com]

5. synquestlabs.com [synquestlabs.com]

6. echemi.com [echemi.com]

7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 85070-47-9 Name: 3-CHLORO-2-
FLUOROBENZYL BROMIDE3-Chloro-2-fluorobenzyl Bromide [xixisys.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. 3-Chloro-2-fluorobenzyl Bromide | 85070-47-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [3-Chloro-2-fluorobenzyl bromide safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133168#3-chloro-2-fluorobenzyl-bromide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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